(3R,4S)-3-Fluoro-1-methyl-piperidin-4-amine dihydrochloride

• IUPAC Name: (3R,4S)-3-fluoro-1-methylpiperidin-4-amine;dihydrochloride
• InChI: InChI=1S/C6H13FN2.2ClH/c1-9-3-2-6(8)5(7)4-9;;/h5-6H,2-4,8H2,1H3;2*1H/t5-,6+;;/m1../s1
• InChI Key: OQEKNKNLDNWJGD-PVNUIUKASA-N
• Canonical SMILES: CN1CCC(C(C1)F)N.Cl.Cl
• Isomeric SMILES: CN1CC[C@@H]([C@@H](C1)F)N.Cl.Cl
• Molecular Formula: C6H15Cl2FN2
• Molecular Weight: 205.10 g/mol

Description

(3R,4S)-3-Fluoro-1-methyl-piperidin-4-amine dihydrochloride, also known as (3R,4S)-3-FMP, is an important intermediate in the synthesis of pharmaceuticals and other compounds. It is a versatile compound with a wide range of applications in the pharmaceutical industry, due to its unique structure and properties.

Scientific Research Applications

(3R,4S)-3-FMP has been used as a key intermediate in the synthesis of various pharmaceuticals, such as anti-inflammatory drugs, anticoagulants, and antihypertensives. It has also been used as a precursor in the synthesis of other compounds, such as optical brighteners and herbicides. Furthermore, (3R,4S)-3-FMP has been used in the synthesis of peptides, proteins, and other biologically active compounds.

Mechanism of Action

(3R,4S)-3-FMP is believed to act as a ligand to bind to specific receptors in the body, which then triggers a cascade of biochemical reactions. It has also been shown to interact with certain enzymes, which can affect the activity of other molecules.
Biochemical and Physiological Effects
(3R,4S)-3-FMP has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation, inhibit platelet aggregation, and reduce blood pressure. It has also been shown to have an anti-cancer effect, by inducing apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

The main advantage of using (3R,4S)-3-FMP in laboratory experiments is that it is a versatile compound that can be used in a wide range of applications. Additionally, it is relatively easy to synthesize and is relatively inexpensive. However, there are some limitations to using (3R,4S)-3-FMP in laboratory experiments. It is a relatively unstable compound, which can make it difficult to store and transport. Additionally, it can react with other compounds, which can lead to undesired side reactions.

Future Directions

The future of (3R,4S)-3-FMP is promising, as there are many potential applications that are yet to be explored. One potential application is in the synthesis of novel peptides and proteins. Additionally, (3R,4S)-3-FMP could be used in the development of new drugs for the treatment of various diseases. Furthermore, (3R,4S)-3-FMP could be used as a tool to study the mechanisms of disease and to develop new diagnostic tests. Finally, (3R,4S)-3-FMP could be used in the development of new materials, such as polymers and nanomaterials.

Synthesis Methods

The synthesis of (3R,4S)-3-FMP is achieved through a two-step process. The first step involves the reaction of a piperidine with a fluorinating agent, such as N-fluorobenzenesulfonimide (NFSI), to produce a fluorinated piperidine. The second step involves the reaction of the fluorinated piperidine with a methylating agent, such as dimethyl sulfate (DMS), to produce (3R,4S)-3-FMP.